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Compound of Interest

Compound Name: Buergerinin B

Cat. No.: B591352

Notice: Due to a significant lack of publicly available research data on the biological activities
and mechanisms of action of Buergerinin B, we are unable to provide detailed application
notes and experimental protocols at this time. Extensive searches for its specific biological
effects, signaling pathways, and quantitative data have yielded insufficient information to
generate the comprehensive protocols required by the research community.

The information below summarizes the currently available data and provides a list of potential
commercial suppliers for researchers who wish to investigate the properties of this compound.

Commercial Suppliers

For researchers interested in acquiring Buergerinin B for their studies, the following
companies have been identified as potential suppliers. It is recommended to contact the
suppliers directly to confirm availability, purity, and pricing.

Supplier Name Location Website (if available)
BioBioPha Co., Ltd China N/A
NovaChemistry Trading ) )

United Kingdom N/A
Company
TargetMol Chemicals Inc. United States --INVALID-LINK--
Pharmaffiliates India --INVALID-LINK--
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(Note: This is not an exhaustive list and does not constitute an endorsement of any particular
supplier.)

Physicochemical Properties

Basic information for Buergerinin B (CAS: 919769-83-8) is available from public chemical

databases.
Property Value Source
Molecular Formula CoH140s5 PubChem[1]
Molecular Weight 202.2 g/mol PubChem[1]
Appearance Powder Pharmaffiliates[2]
Storage 2-8°C Refrigerator Pharmaffiliates[2]

Potential Research Areas

While specific data is lacking, researchers may consider investigating Buergerinin B in the
following general areas based on the activities of other natural products:

 Anti-inflammatory Activity: Screening for inhibitory effects on pro-inflammatory cytokines and
signaling pathways (e.g., NF-kB, MAPK).

» Neuroprotective Effects: Assessing its ability to protect neuronal cells from oxidative stress,
excitotoxicity, or other forms of injury.

o Anticancer Properties: Evaluating its cytotoxicity against various cancer cell lines and its
effects on cell proliferation, apoptosis, and angiogenesis.

o Antimicrobial Activity: Testing its efficacy against a panel of pathogenic bacteria and fungi.

Experimental Protocols

As no specific experimental data for Buergerinin B is available, researchers are advised to
adapt standard protocols relevant to the chosen area of investigation. General methodologies
would include:
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o Cell Viability Assays (e.g., MTT, XTT): To determine the cytotoxic or cytostatic effects of
Buergerinin B on cultured cells.

o Enzyme-Linked Immunosorbent Assay (ELISA): To quantify the levels of cytokines or other
proteins of interest in cell culture supernatants or tissue homogenates.

» Western Blotting: To analyze the expression and phosphorylation status of key proteins in
signaling pathways.

e Quantitative Real-Time PCR (qRT-PCR): To measure changes in gene expression levels
following treatment with Buergerinin B.

Signaling Pathway Visualization

Without experimental data on the mechanism of action of Buergerinin B, it is not possible to
generate a specific signaling pathway diagram. Researchers who successfully elucidate a
pathway are encouraged to publish their findings to advance the scientific understanding of this
compound.

Below is a generic workflow diagram that can be adapted for investigating the biological activity
of a novel compound like Buergerinin B.
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A general experimental workflow for investigating a new compound.

We encourage the research community to share their findings on Buergerinin B to build a
collective knowledge base for this potentially valuable natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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